Cas no 954238-22-3 (5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL)

5,6-Dihydro-4H-cyclopenta[b]thiophen-4-ol is a heterocyclic compound featuring a fused cyclopentane-thiophene ring system with a hydroxyl substituent at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of both sulfur and hydroxyl functionalities enhances its versatility in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Its rigid bicyclic framework contributes to stereochemical control in synthetic pathways. The compound is typically handled under inert conditions due to its sensitivity to oxidation. High purity grades are available to ensure consistent performance in research and industrial applications.

5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL structure

954238-22-3 structure

Product Name:5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL

CAS No:954238-22-3

MF:C₇H₈OS

MW:140.202820777893

MDL:MFCD09832166

CID:1985468

PubChem ID:55277243

Update Time:2025-06-07

5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL Chemical and Physical Properties

Names and Identifiers

- 5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL
- 5,6-Dihydro-4H-cyclopenta[b]thiophene-4-ol (ACI)
- MDL： MFCD09832166
- Inchi： 1S/C7H8OS/c8-6-1-2-7-5(6)3-4-9-7/h3-4,6,8H,1-2H2
- InChI Key： MANOPCWSPGPWEN-UHFFFAOYSA-N
- SMILES： OC1CCC2=C1C=CS2

Computed Properties

Exact Mass: 140.02958605g/mol
Monoisotopic Mass: 140.02958605g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 48.5Å²

5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A169004934-1g	5,6-Dihydro-4H-cyclopenta[b]thiophen-4-ol	954238-22-3	95%	1g	$620.00	2023-08-31
Chemenu	CM199457-1g	5,6-Dihydro-4H-cyclopenta[b]thiophen-4-ol	954238-22-3	95%	1g	$720	2021-08-05
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0298-1g	5,6-Dihydro-4H-cyclopenta[b]thiophen-4-ol	954238-22-3	95%	1g	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0298-5g	5,6-Dihydro-4H-cyclopenta[b]thiophen-4-ol	954238-22-3	95%	5g	33904.74CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0298-500mg	5,6-Dihydro-4H-cyclopenta[b]thiophen-4-ol	954238-22-3	95%	500mg	4655.75CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0298-250mg	5,6-Dihydro-4H-cyclopenta[b]thiophen-4-ol	954238-22-3	95%	250mg	2756.14CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0298-100mg	5,6-Dihydro-4H-cyclopenta[b]thiophen-4-ol	954238-22-3	95%	100mg	1797.85CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0298-50mg	5,6-Dihydro-4H-cyclopenta[b]thiophen-4-ol	954238-22-3	95%	50mg	1322.95CNY	2021-05-08
Chemenu	CM199457-1g	5,6-Dihydro-4H-cyclopenta[b]thiophen-4-ol	954238-22-3	95%	1g	$689	2024-07-18
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0298-1g	5,6-Dihydro-4H-cyclopenta[b]thiophen-4-ol	954238-22-3	95%	1g	¥11192.24	2025-04-11

5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL Production Method

Production Method 1

5650-51-1

954238-22-3

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Ethanol , Tetrahydrofuran ; cooled; 3 h, rt

Reference

: Preparation of heterocyclic compounds

, Japan, , ,

Production Method 2

5650-51-1

954238-22-3

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 1 h, rt

Reference

: Thiophenium-ylides: Synthesis and reactivity

Machara, Ales; Svoboda, Jiri, Chemical Papers, 2013, 67(1), 59-65

5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL Raw materials

5,6-Dihydrocyclopenta[b]thiophen-4-one

5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL Preparation Products

5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL (954238-22-3)

5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL Suppliers

Amadis Chemical Company Limited

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(CAS:954238-22-3)5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL

Order Number:A1046228

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 17:21

Price ($):563.0

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Amadis Chemical Company Limited

(CAS:954238-22-3)5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL

Purity:99%

Quantity:1g

Price ($):563.0